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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of Divinyl Tetramethyldisiloxane.

Divinyl tetramethyldisiloxane is a versatile organosilicon compound with significant

applications in chemical synthesis.[1] However, its flammable nature and potential health

hazards necessitate strict adherence to safety protocols to ensure the well-being of laboratory

personnel and the integrity of research. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans, to foster a secure

laboratory environment.

Key Physical and Chemical Properties
A thorough understanding of the physicochemical properties of Divinyl tetramethyldisiloxane
is fundamental to its safe handling. The following table summarizes its key quantitative data.
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Property Value Source(s)

Molecular Formula C8H18OSi2 [2]

Molecular Weight 186.40 g/mol [3]

Appearance Colorless liquid [2][3]

Boiling Point 139 °C (282 °F) [3][4]

Melting Point -99 °C (-147 °F) [3]

Flash Point 21.7 °C (71.1 °F) - Closed Cup

Density 0.809 g/mL at 25 °C [3]

Vapor Pressure < 15 mm Hg at 25°C [3]

Solubility Insoluble in water [3]

Hazard Identification and Personal Protective
Equipment (PPE)
Divinyl tetramethyldisiloxane is classified as a flammable liquid and vapor.[3][5] It can cause

skin and eye irritation, and may cause respiratory irritation.[3][6] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[3] It is crucial to

inspect gloves for any signs of degradation or perforation before use. Specific breakthrough

times for Divinyl tetramethyldisiloxane are not readily available, so it is imperative to

consult the glove manufacturer's chemical resistance data for specific models and

thicknesses.

Eye Protection: Chemical safety goggles are required.[3] Contact lenses should not be worn

when handling this chemical.[3]

Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron should be

worn over personal clothing. In situations with a higher risk of splashing, additional protective
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clothing may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of vapors.[3] If engineering controls are not

sufficient to maintain exposure below acceptable levels, a NIOSH-certified organic vapor

respirator should be used.[3]

Operational Plan for Safe Handling
A systematic approach to handling Divinyl tetramethyldisiloxane is crucial for maintaining a

safe laboratory environment. The following step-by-step protocol outlines the key procedures

from preparation to post-handling.

Experimental Workflow for Handling Divinyl Tetramethyldisiloxane
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Preparation

Handling

Post-Handling

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood Functionality

3. Assemble All Necessary Materials

4. Ensure Proper Grounding of Equipment

5. Dispense Chemical in Fume Hood

6. Perform Experimental Procedures

7. Securely Close Container After Use

8. Clean Work Area

9. Decontaminate or Dispose of PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling of Divinyl
tetramethyldisiloxane.

Disposal Plan
Proper disposal of Divinyl tetramethyldisiloxane and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation:

Collect all waste Divinyl tetramethyldisiloxane and materials contaminated with it (e.g.,

paper towels, disposable gloves) in a designated, properly labeled, and sealed waste

container.

The container should be made of a material compatible with the chemical and clearly

marked as "Hazardous Waste - Flammable Liquid" and list the chemical name.

Container Management:

Keep the waste container closed at all times, except when adding waste.

Store the waste container in a designated, well-ventilated, and secondary containment

area away from sources of ignition.

PPE Disposal:

Disposable gloves, once contaminated, should be removed and placed in the designated

hazardous waste container.

Reusable PPE, such as lab coats, should be decontaminated according to institutional

guidelines or disposed of as hazardous waste if heavily contaminated.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Incineration is a recommended disposal method for Divinyl tetramethyldisiloxane.[3]

Disposal Decision Pathway

Waste Generated

Liquid Waste?

Collect in Designated
Flammable Liquid
Waste Container

Yes

Solid Waste (PPE, etc.)?

No

Label and Seal
Container Properly

Collect in Designated
Solid Hazardous
Waste Container

Yes

Arrange for Pickup
by EHS/Licensed Contractor

No (End)

Store in Designated
Hazardous Waste
Accumulation Area
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Click to download full resolution via product page

Caption: A decision pathway for the proper segregation and disposal of waste generated from

handling Divinyl tetramethyldisiloxane.

Emergency Procedures: Spill and Exposure
Response
In the event of a spill or personnel exposure, immediate and appropriate action is crucial.

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate working height.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the liquid. Use non-sparking tools for cleanup.[3]

Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

Report: Report the incident to your supervisor and the institutional EHS office.

Large Spills: For large spills, evacuate the area immediately, and contact your institution's

emergency response team.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[7] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[7] Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

By adhering to these safety and logistical guidelines, researchers can confidently and safely

work with Divinyl tetramethyldisiloxane, ensuring a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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